methyl 3-{[(5-oxo-3-phenyl-1,5-dihydro-4H-pyrazol-4-yliden)methyl]amino}-2-thiophenecarboxylate
Overview
Description
This compound is a pyrazoline derivative . Pyrazolines and their derivatives have been the focus of recent interest due to their confirmed biological and pharmacological activities . The compound has a nitrogen-based hetero-aromatic ring structure, which is a remarkable scaffold for the synthesis and development of many new promising drugs .
Scientific Research Applications
1. Heterocyclic Compound Synthesis
Methyl 3-{[(5-oxo-3-phenyl-1,5-dihydro-4H-pyrazol-4-yliden)methyl]amino}-2-thiophenecarboxylate and similar compounds are used in the synthesis of various heterocyclic compounds. For instance, they are involved in the formation of fluorine-containing heterocyclic 3-methyl-1-phenylpyrazol-5-one derivatives, which are significant in the development of biologically active compounds (Sokolov & Aksinenko, 2012).
2. Crystallographic and Spectroscopic Analysis
These compounds are also important in crystallographic and spectroscopic studies, aiding in the understanding of molecular structures and chemical properties. For example, Schiff base ligands derived from similar pyrazolones have been characterized using various spectroscopic techniques and X-ray crystallography, which provides insights into their molecular and electronic structures (Hayvalı et al., 2010).
3. Biological Activity Exploration
Research has also focused on exploring the biological activities of compounds containing the this compound moiety. Studies have been conducted to evaluate their cytotoxic and antimicrobial activities, which can lead to the development of new therapeutic agents (Asegbeloyin et al., 2014).
4. Material Synthesis and Dyeing Properties
These compounds are also used in the synthesis of materials with specific dyeing properties. Research in this area focuses on developing new compounds with potential applications in dyeing and related industries (Bagdatli & Ocal, 2012).
Properties
IUPAC Name |
methyl 3-[(3-oxo-5-phenyl-1,2-dihydropyrazol-4-yl)methylideneamino]thiophene-2-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O3S/c1-22-16(21)14-12(7-8-23-14)17-9-11-13(18-19-15(11)20)10-5-3-2-4-6-10/h2-9H,1H3,(H2,18,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQZXWMFKVWQVFP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CS1)N=CC2=C(NNC2=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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